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Introduction

Sodium methanethiolate (CHsSNa), also known as sodium thiomethoxide, is a potent
nucleophile and a valuable reagent in organic synthesis, particularly in the pharmaceutical and
chemical industries.[1][2][3] It is primarily utilized for the introduction of methylthio groups, the
synthesis of various sulfur-containing compounds, and in demethylation reactions.[1][4][5]
Despite its utility, sodium methanethiolate is a hazardous chemical that requires strict
adherence to safety and handling protocols to minimize risks in a laboratory setting.[1][2] This
guide provides an in-depth overview of the essential safety precautions, handling procedures,
and emergency responses for the safe use of sodium methanethiolate in a research and
development environment.

Chemical and Physical Properties

Sodium methanethiolate is a white to off-white, hygroscopic solid with a strong, unpleasant
odor reminiscent of rotten eggs or garlic.[1][6] It is highly reactive and sensitive to air and
moisture.[2][6] Hydrolysis of sodium methanethiolate, for instance in humid air, releases
methanethiol, a toxic and flammable gas.[1][6]

Table 1: Physical and Chemical Properties of Sodium Methanethiolate
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Property Value Reference(s)

CAS Number 5188-07-8 [1112]

Molecular Formula CHsNaS [1][2]

Molecular Weight 70.09 g/mol [2][6]

Appearance White to off-white solid [1][6]

Odor Strong, unpleasant [1][6]

_ _ 88-90 °C (190-194 °F; 361-

Melting Point [1]

363 K)
] 27 °C (for 15 wt% aqueous

Flash Point ) [2][6]

solution)

- Soluble in water and polar
Solubility . [1]
organic solvents

Density 1.43 g/cm3 [1]

Hazard Identification and Classification

Sodium methanethiolate is classified as a hazardous substance with multiple risk factors. It is
crucial to understand these hazards to implement appropriate safety measures.

Table 2: GHS Hazard Classification for Sodium Methanethiolate

Hazard Class Category Hazard Statement
Flammable Solids 1 H228: Flammable solid
Acute Toxicity, Oral 3 H301: Toxic if swallowed

) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1A

burns and eye damage

Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
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Source: ECHEMI Safety Data Sheet

Safety and Handling Precautions

Due to its hazardous nature, handling sodium methanethiolate requires a controlled
environment and strict adherence to safety protocols.

Engineering Controls

e Fume Hood: All work with sodium methanethiolate, both in solid form and in solution, must
be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[1]

 Inert Atmosphere: Due to its air and moisture sensitivity, handling and storage under an inert
atmosphere (e.g., nitrogen or argon) is recommended, especially for the solid form.[2][6]

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling sodium methanethiolate.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Equipment

Specification Reference(s)

Safety Goggles and

Eyes/Face )
Face Shield

Tightly fitting safety
goggles conforming to
EN 166 (EU) or
NIOSH (US)
standards, and an 8-

[1]07]

inch minimum face
shield.

Gloves and Protective
Clothing

Skin

Chemical-resistant
gloves (e.g., nitrile,
neoprene) and flame-

: [11(7]
retardant, chemical-
impermeable lab coat

or coveralls.

Respiratory Respirator

A full-face respirator

with an appropriate

cartridge (e.g., ABEK

filter) should be used

: . [718]
if exposure limits are
exceeded or if

dust/vapors are

generated.

Safe Handling Practices

» Avoid Contact: Avoid all personal contact, including inhalation of dust or vapors and contact

with skin and eyes.[9]

» Grounding and Bonding: To prevent static discharge, which can be an ignition source,

ground and bond containers and receiving equipment during transfer.[7]

e Use Non-Sparking Tools: Employ non-sparking tools when handling the solid material to

prevent ignition.[7]
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» Weighing: If weighing the solid, do so in a glove box or under an inert atmosphere to prevent
exposure and reaction with air and moisture.

e Solutions: When preparing solutions, slowly add the solid to the solvent to control any
exothermic reactions.

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[7][8]

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage

o Conditions: Store in a cool, dry, and well-ventilated area designated for flammable and
corrosive materials.[1]

o Container: Keep the container tightly closed and under an inert atmosphere.[7]

e Incompatibilities: Store away from acids, oxidizing agents, and moisture. Contact with acids
liberates toxic and flammable methanethiol gas.[1]

Disposal

o Waste Classification: Sodium methanethiolate and its containers are considered hazardous
waste.

o Procedure: Dispose of contents and container in accordance with local, regional, and
national regulations. Do not mix with other waste. Uncleaned containers should be treated as
the product itself.[7][8]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving sodium
methanethiolate.

First Aid Measures
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Table 4: First Aid for Sodium Methanethiolate Exposure

Exposure Route

First Aid Instructions

Reference(s)

Inhalation

Move the victim to fresh air. If
not breathing, give artificial
respiration (do not use mouth-
to-mouth). If breathing is
difficult, administer oxygen.
Seek immediate medical

attention.

[1](7]

Skin Contact

Immediately remove all
contaminated clothing. Flush
skin with running water for at
least 15-20 minutes. Seek

immediate medical attention.

[1]t71e]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15-
20 minutes, holding eyelids
apart. Remove contact lenses
if present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[1]071€]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[7](8]

Spill and Leak Response

A spill of sodium methanethiolate requires a prompt and careful response.
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Immediate Actions

Evacuate the immediate area

Y

Alert nearby personnel and lab supervisor

Y

Remove all ignition sources

Assessrni 'nt & PPE

Assess the spill size and risk

Y

Don appropriate PPE
(respirator, gloves, protective clothing)

Containment & ‘;leanup

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

If applicable

Y

For small spills, cautiously neutralize with a weak acid
(e.g., sodium bisulfate solution) if appropriate and safe

Y

Carefully collect the absorbed material |
using non-sparking tools

Y

Place in a sealed, labeled hazardous waste container

Decontarninativn & Reporting

Decontaminate the spill area

Y

Decontaminate or dispose of PPE

Y

Report the incident according to institutional protocols

Click to download full resolution via product page

Caption: Workflow for responding to a sodium methanethiolate spill.
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Fire Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam for small

fires. For large fires, use water spray, fog, or foam.[9]
e Hazards from Combustion: Thermal decomposition can produce toxic sulfur oxides.[10]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Experimental Protocol: A Representative Workflow

Sodium methanethiolate is a strong nucleophile commonly used in Sn2 reactions, such as the
synthesis of methyl thioethers from alkyl halides. The following is a generalized workflow for

such a reaction.
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Reaction Setup

Start: Assemble oven-dried glassware
under an inert atmosphere (N2 or Ar)

\4

Add anhydrous aprotic solvent
(e.g., DMF, THF) via syringe

A4

Add sodium methanethiolate
(weighed in a glovebox or handled as a solution)

Reaction
A4

Cool the reaction mixture
(e.g., o 0 °C) if necessary

\4

Slowly add the alkyl halide (electrophile)
dropwise via syringe

A4

Allow the reaction to warm to room temperature
and stir for the designated time

A4

Monitor reaction progress
(e.g., by TLC or GC-MS)

Reaction complete

Workup
A4

Quench the reaction by carefully adding water
or a saturated aqueous solution (e.g., NHaCl)

A4

Extract the product with an organic solvent
(e.g., ethyl acetate)

A4

Wash the combined organic layers
(e.g., with water and brine)

A4

Dry the organic layer over an anhydrous salt
(e.g., Na2S0a or MgSQOa)

\4

Filter and concentrate the solution
under reduced pressure

Purification
A4

Purify the crude product
(e.g., by column chromatography or distillation)

v

Characterize the final product
(e.g., by NMR, IR, MS)

End

Click to download full resolution via product page

Caption: Generalized workflow for a nucleophilic substitution reaction.
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Detailed Methodologies:

While a generic workflow is provided, specific experimental conditions can vary significantly.
For instance, in the demethylation of nucleoside dimethyl phosphonate esters, sodium
ethanethiolate (a related nucleophile) is reacted with the starting material in anhydrous DMF at
100 °C for an extended period (30-48 hours) under an argon atmosphere. The workup involves
removing the solvent, dissolving the residue in water, washing with an organic solvent, and
then purifying the aqueous phase. This highlights the importance of consulting specific
literature procedures for the reaction being performed.

Toxicological Information

Sodium methanethiolate is acutely toxic if swallowed.[8] It is corrosive and can cause severe
skin burns and eye damage.[8][11] Inhalation may cause irritation to the respiratory tract.[1]
Long-term health effects are not well-studied, but it is not currently classified as a carcinogen
by IARC or the EPA.[1]

Table 5: Acute Toxicity Data

Route Species Value Reference(s)
Oral Rat LD50: 109-116 mg/kg [8][11]
) LD50: > 84.8 mg/kg-
Dermal Rabbit [11]
bw
LC50 (of
Inhalation Rat methanethiol): 675 [11]

ppm (4 hours)

Conclusion

Sodium methanethiolate is a valuable but hazardous reagent that demands respect and
careful handling. By implementing robust engineering controls, consistently using appropriate
personal protective equipment, and adhering to safe work practices, researchers can mitigate
the risks associated with its use. A thorough understanding of its properties, hazards, and
emergency procedures is paramount for ensuring a safe laboratory environment for all
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personnel. Always consult the Safety Data Sheet (SDS) before using this chemical and follow
all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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